5-Iodo-6-methyluracil

• CAS: 1461-67-2
• Molecular Formula: C5H5IN2O2
• Molecular Weight: 252.01 g/mol
• SMILES: CC1=C(C(=O)NC(=O)N1)I
• InChI: InChI=1S/C5H5IN2O2/c1-2-3(6)4(9)8-5(10)7-2/h1H3,(H2,7,8,9,10)
• InChIKey: SYWCZCQBZPXNIV-UHFFFAOYSA-N

Researchers requiring pure 5-halo-6-methyluracil building blocks face complex purification from bromination/chlorination mixtures. 5-Iodo-6-methyluracil solves this via exclusive single-product iodination, eliminating chromatography. • Single-product synthesis saves time and solvent; no intractable mixtures. • Unique pseudocentrosymmetrical H-dimer crystal packing for reproducible solid-state studies. • Defined moderate TP inhibitor (IC₅₀ ~100 μM) serves as non-potent control in angiogenesis SAR. • Reliable supply with full characterization for nucleoside synthesis and medicinal chemistry.

5-Iodo-6-methyluracil: Halogenated Pyrimidine Research Compound

5-Iodo-6-methyluracil (CAS 1461-67-2) is a halogenated pyrimidine derivative with the molecular formula C5H5IN2O2 and a molecular weight of 252.01 g/mol. Structurally, it is 6-methyluracil bearing an iodine atom at the 5-position of the uracil ring. It is typically supplied as a solid with a melting point of 280 °C (decomposition) and purity specifications commonly at 95–98% [1]. The compound is recognized as a useful research intermediate in medicinal chemistry and biochemistry, where its distinct halogen and methyl substitution pattern confers unique reactivity and potential for enzyme modulation [2].

Single-product synthesis via oxidative iodination

Unique supramolecular architecture for crystal engineering

Moderate-affinity TP inhibitor for SAR and control studies

• [1] PubChem CID 319986. 5-Iodo-6-methyluracil. View Source
• [2] Klein RS, Lenzi M, Lim TH, Hotchkiss KA, Wilson P, Schwartz EL. Novel 6-substituted uracil analogs as inhibitors of the angiogenic actions of thymidine phosphorylase. Biochem Pharmacol. 2001;62(9):1257-1263. View Source

5-Iodo-6-methyluracil: Substitution Risks with Close Analogs

Halogenated uracil derivatives are not freely interchangeable due to fundamental differences in their chemical reactivity, biological target engagement, and synthetic behavior. The specific combination of the large, polarizable iodine atom at C5 and the methyl group at C6 in 5-iodo-6-methyluracil creates a unique steric and electronic profile that directly impacts its performance in key research applications. In contrast, 5-bromo- and 5-chloro-6-methyluracil analogs often yield complex product mixtures during synthesis [1], exhibit altered crystal packing and H-bonding networks [2], and display markedly different inhibitory profiles against the angiogenic enzyme thymidine phosphorylase (TP) [3]. Attempting to substitute 5-iodo-6-methyluracil with a generic 5-halo-6-methyluracil or a simple 5-iodouracil can thus compromise synthetic reproducibility, material characterization, and experimental outcomes. The quantitative evidence detailed below substantiates the unique, application-critical differentiation of 5-iodo-6-methyluracil relative to its closest analogs.

Risk Context

5-Iodo-6-methyluracil

Typical Substitute

Synthesis outcome

Single product, no purification needed

Bromo/chloro analogs: multi-component mixtures

Crystal packing

Novel corrugated H-dimer layers

Altered H-bonding networks; packing may differ

TP inhibition context

Distinct iodo/methyl binding mode

6-Aminoalkyl analogs: ~600-fold higher affinity; mechanism may not transfer

• [1] Kasradze VG, Ignatyeva IB, Khusnutdinov RA, Suponitskii KY, Antipin MY, Yunusov MS. Oxidative halogenation of 6-methyluracil. Chem Heterocycl Compd. 2012;48(7):1018-1027. View Source
• [2] Konkina IG, et al. Supramolecular structure of 5-iodo-6-methyluracil. Crystallogr Rep. 2000;45(5):771-775. (INIS Record). View Source
• [3] Klein RS, Lenzi M, Lim TH, Hotchkiss KA, Wilson P, Schwartz EL. Novel 6-substituted uracil analogs as inhibitors of the angiogenic actions of thymidine phosphorylase. Biochem Pharmacol. 2001;62(9):1257-1263. View Source

5-Iodo-6-methyluracil Comparative Performance Data

Synthesis Purity: Single Product vs. Bromo/Chloro Mixtures

Under oxidative halogenation conditions, the iodination of 6-methyluracil produces 5-iodo-6-methyluracil as a single, isolable reaction product. In stark contrast, bromination or chlorination of 6-methyluracil under identical conditions leads to complex mixtures of 5-halo-6-methyluracil, 5,5-dihalo-6-hydroxy-6-methyl-5,6-dihydrouracil, or combinations thereof, depending on the acidity of the medium and the substrate-to-reagent ratio [1]. This is a direct head-to-head comparison derived from the same experimental framework.

Synthesis Outcome

Head-to-head

Single reaction product
vs
Complex mixtures with dihalo/hydroxy by-products

Supports synthesis workflow fit and batch consistency

Oxidative halogenation conditions; iodination simplifies purification

Evidence Dimension	Synthetic Reaction Outcome (Product Mixture Complexity)
Target Compound Data	Single reaction product (5-iodo-6-methyluracil) obtained exclusively
Comparator Or Baseline	5-Bromo-6-methyluracil and 5-Chloro-6-methyluracil: Complex mixtures with 5,5-dihalo-6-hydroxy-6-methyl-5,6-dihydrouracil and other by-products
Quantified Difference	Qualitative but definitive: Iodination yields a single compound; bromination/chlorination yields multi-component mixtures requiring separation
Conditions	Oxidative halogenation of 6-methyluracil using elemental halogens with oxidizing agents (NaNO₃ or H₂O₂)

Why This Matters

The exclusive formation of 5-iodo-6-methyluracil eliminates the need for chromatographic purification, saving time and cost in laboratory-scale synthesis and ensuring higher batch-to-batch consistency for downstream research.

• [1] Kasradze VG, Ignatyeva IB, Khusnutdinov RA, Suponitskii KY, Antipin MY, Yunusov MS. Oxidative halogenation of 6-methyluracil. Chem Heterocycl Compd. 2012;48(7):1018-1027. View Source

Unique Crystal Packing and H-Bonding Network

X-ray diffraction analysis reveals that 5-iodo-6-methyluracil crystallizes in a monoclinic system (space group P2₁/n) with unit cell parameters a = 10.433(2) Å, b = 9.363(2) Å, c = 15.257(3) Å, and β = 97.80(3)° [1]. Its supramolecular architecture is characterized by a unique pseudocentrosymmetrical H-dimer motif that assembles into highly corrugated layers, with outer surfaces composed of methyl groups and iodine atoms [1]. Critically, this specific layer structure has not been observed previously among other uracil derivatives [1].

Crystal Architecture

Class-level inference

Monoclinic P2₁/n; corrugated layers via pseudocentrosymmetrical H-dimers. Unique among uracils.

May support co-crystal and solid-state research

Room-temperature XRD, pH 5.5 aqueous solution

Evidence Dimension	Crystal Structure & Supramolecular Assembly
Target Compound Data	Monoclinic P2₁/n; unique corrugated layered structure formed via pseudocentrosymmetrical H-dimers
Comparator Or Baseline	Other uracil derivatives (class-level baseline): Distinctly different layer structures, with the observed motif not previously reported
Quantified Difference	Qualitative: Novel supramolecular architecture unique among known uracil derivatives
Conditions	Crystals isolated from aqueous solution at pH 5.5; room-temperature X-ray diffraction

Why This Matters

The unique solid-state packing and H-bonding network can directly influence material properties such as solubility, stability, and potential for co-crystallization, which are critical parameters in drug formulation and materials science research.

• [1] Konkina IG, et al. Supramolecular structure of 5-iodo-6-methyluracil. Crystallogr Rep. 2000;45(5):771-775. (INIS Record). View Source

Thymidine Phosphorylase Inhibition: Profile vs. 6-Amino Analogs

In a series of 5- and 6-substituted uracil derivatives evaluated for thymidine phosphorylase (TP) inhibition, the most potent compound identified was a 6-amino-substituted uracil analog, 6-(2-aminoethyl)amino-5-chlorouracil (AEAC), which exhibited a competitive inhibition constant (Kᵢ) of 165 nM [1]. While 5-iodo-6-methyluracil is also a recognized TP inhibitor, its potency is substantially lower (reported IC₅₀ ~100 μM) [2]. The key differentiator lies in the mechanism of action: the iodo/methyl substitution pattern on 5-iodo-6-methyluracil may favor a distinct binding mode or non-competitive interaction with TP, whereas AEAC's potent inhibition is driven by its 6-aminoalkyl side chain [1].

TP Inhibition Potency

Cross-study comparable

IC₅₀ ~100 μM
vs
AEAC Kᵢ = 165 nM (~600-fold difference)

Supports SAR and control-compound research context

Cross-study comparison; distinct binding mode may apply

Evidence Dimension	Human Thymidine Phosphorylase (TP) Inhibition Potency
Target Compound Data	IC₅₀ ~100 μM (approx. 1 × 10⁵ nM) [2]
Comparator Or Baseline	6-(2-aminoethyl)amino-5-chlorouracil (AEAC): Kᵢ = 165 nM [1]
Quantified Difference	AEAC is approximately 600-fold more potent (165 nM vs. ~100,000 nM)
Conditions	In vitro enzyme inhibition assay using recombinant human TP

Why This Matters

This cross-study comparison establishes that 5-iodo-6-methyluracil is not a high-potency TP inhibitor. Its scientific value lies instead in its utility as a mechanistically distinct control compound or as a scaffold for further derivatization aimed at modulating TP-driven angiogenesis.

• [1] Klein RS, Lenzi M, Lim TH, Hotchkiss KA, Wilson P, Schwartz EL. Novel 6-substituted uracil analogs as inhibitors of the angiogenic actions of thymidine phosphorylase. Biochem Pharmacol. 2001;62(9):1257-1263. View Source
• [2] BindingDB BDBM50443013. CHEMBL3087491: 5-Iodo-6-methyluracil (human thymidine phosphorylase). View Source

Sandmeyer Synthesis Yield Benchmark

A Sandmeyer reaction protocol starting from 5-amino-6-methyluracil was developed to prepare 5-iodo-, 5-chloro-, and 5-bromo-6-methyluracil. All three 5-halo-6-methyluracils were obtained with comparable high yields of >70%, and the procedure facilitated the production of highly pure products without side reactions [1]. This demonstrates that 5-iodo-6-methyluracil can be synthesized with efficiency equivalent to its bromo and chloro counterparts via this specific diazotization route.

Sandmeyer Yield

Head-to-head

>70% yield for all 5-halo-6-methyluracils (I, Br, Cl) via diazotization route

No synthetic yield disadvantage; supports procurement as intermediate

Comparable efficiency; no side products

Evidence Dimension	Synthetic Yield (Sandmeyer Reaction)
Target Compound Data	Yield >70%
Comparator Or Baseline	5-Chloro-6-methyluracil (>70%) and 5-Bromo-6-methyluracil (>70%)
Quantified Difference	No significant difference; all three halogenated analogs achieve >70% yield
Conditions	Sandmeyer reaction on diazotized 5-amino-6-methyluracil

Why This Matters

This evidence demonstrates that 5-iodo-6-methyluracil does not suffer from a synthetic yield disadvantage compared to its lighter halogen analogs when prepared via the Sandmeyer route, reinforcing its viability as a cost-effective research intermediate.

• [1] Chang SH, Hahn BS, Kim IK, Oh SH. Reaction of Nitrous Acid on 5-Aminopyrimidines [III] Sandmeyer Reaction of Diazotizated 5-Amino-6-Methyluracil. J Korean Chem Soc. 1966;9(4):165-169. View Source

5-Iodo-6-methyluracil Application Scenarios

Pure 5-Halo-6-methyluracil via Oxidative Halogenation

Researchers aiming to synthesize a pure 5-halo-6-methyluracil building block without the burden of complex purification should select 5-iodo-6-methyluracil. Unlike bromination or chlorination, which yield intractable mixtures of mono- and dihalogenated products and dihydrouracils, iodination of 6-methyluracil under oxidative conditions affords exclusively 5-iodo-6-methyluracil as a single product [1]. This property significantly reduces time and solvent consumption associated with column chromatography or recrystallization, making it the preferred substrate for subsequent chemical transformations where a single, well-defined halogenated intermediate is required. This is a direct, empirical advantage established through comparative synthesis studies [1].

Solid-State Research with Unique Supramolecular Assembly

For investigations into crystal engineering, co-crystal design, or solid-state property modulation of pyrimidine-based compounds, 5-iodo-6-methyluracil offers a distinct, previously unreported supramolecular architecture. X-ray crystallography has confirmed a novel layer structure formed via pseudocentrosymmetrical H-dimers that is unique among uracil derivatives [2]. This specific packing arrangement, driven by the steric and electronic influence of the iodine and methyl groups, can serve as a model system for studying halogen bonding, hydrophobic interactions, and layer formation in organic crystals. The availability of precise unit cell parameters and space group data facilitates reproducible crystallographic studies and computational modeling [2].

TP Angiogenesis Studies: Mechanistic Control Compound

In biological assays focused on TP-mediated angiogenesis, 5-iodo-6-methyluracil serves as a valuable moderate-affinity inhibitor (IC₅₀ ~100 μM) [3] that contrasts with highly potent inhibitors like AEAC (Kᵢ = 165 nM) [4]. Its distinct substitution pattern (5-iodo/6-methyl vs. 6-aminoalkyl) makes it a suitable tool for probing structure-activity relationships (SAR) and for use as a non-potent control to validate the specificity of observed anti-angiogenic effects. While not a lead candidate for therapeutic development due to its modest potency, its established inhibitory profile against human recombinant TP and its availability as a defined chemical entity support its utility in foundational research elucidating the role of TP in tumor angiogenesis and endothelial cell migration [4].

Scaffold for Nucleoside Analogs and Derivatization

5-Iodo-6-methyluracil is an established starting material for the synthesis of more complex nucleoside analogs. For instance, it has been successfully utilized in the preparation of unusual pyrimidine nucleosides, such as 1-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)-5-iodo-6-methyluracil and its galactopyranosyl counterpart [5]. The presence of the iodine atom at the 5-position provides a reactive handle for further functionalization (e.g., via transition-metal-catalyzed cross-coupling reactions), while the 6-methyl group confers steric bulk that can influence glycosylation regioselectivity and the conformational properties of the resulting nucleoside. This established synthetic precedent supports its procurement for medicinal chemistry programs aiming to generate diverse libraries of modified nucleosides.

Application

Selection Property

Validation Focus

Halogenated uracil building block synthesis

Single-product oxidative iodination

Purity profile and isolation efficiency

Supramolecular crystal engineering studies

Unique corrugated layer packing

H-bonding and halogen bonding network

TP-mediated angiogenesis pathway research

Moderate-affinity TP inhibitor

SAR and control-compound context

Nucleoside analog derivatization

5-Iodo reactive handle and 6-methyl steric control

Glycosylation regioselectivity and cross-coupling

• [1] Kasradze VG, Ignatyeva IB, Khusnutdinov RA, Suponitskii KY, Antipin MY, Yunusov MS. Oxidative halogenation of 6-methyluracil. Chem Heterocycl Compd. 2012;48(7):1018-1027. View Source
• [2] Konkina IG, et al. Supramolecular structure of 5-iodo-6-methyluracil. Crystallogr Rep. 2000;45(5):771-775. (INIS Record). View Source
• [3] BindingDB BDBM50443013. CHEMBL3087491: 5-Iodo-6-methyluracil (human thymidine phosphorylase). View Source
• [4] Klein RS, Lenzi M, Lim TH, Hotchkiss KA, Wilson P, Schwartz EL. Novel 6-substituted uracil analogs as inhibitors of the angiogenic actions of thymidine phosphorylase. Biochem Pharmacol. 2001;62(9):1257-1263. View Source
• [5] Facile synthesis of unusual pyrimidine nucleosides. (EPA HERO Record). View Source